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Compound of Interest

Compound Name: 5-Hydroxypentanal

Cat. No.: B1214607

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxypentanal, a bifunctional organic molecule featuring both a hydroxyl and an
aldehyde group, holds a significant place in the landscape of organic chemistry. Its unique
structure, characterized by a five-carbon chain with functional groups at each end, makes it an
invaluable model compound for studying fundamental chemical principles such as ring-chain
tautomerism, a phenomenon central to carbohydrate chemistry.[1] Furthermore, its role as a
versatile synthetic intermediate provides access to a range of other valuable chemicals. This
technical guide offers a comprehensive overview of the discovery, synthesis, and chemical
properties of 5-Hydroxypentanal, with a focus on detailed experimental protocols and
guantitative data to support researchers and professionals in drug development and chemical
synthesis.

History and Discovery

The first documented preparation of 5-Hydroxypentanal was reported by Paul in 1934.[1] This
initial synthesis opened the door for further investigation into its properties and reactions. A
more detailed and adaptable experimental protocol was later published in Organic Syntheses
by G. Forrest Woods, Jr., making the compound more accessible for research.[2] The primary
historical significance of 5-Hydroxypentanal lies in its use as a simple analog for studying the
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complex stereochemical and isomeric behavior of monosaccharides. Its ability to exist in
equilibrium between an open-chain aldehyde form and a cyclic hemiacetal form provided a
clear and understandable model for the ring-chain tautomerism observed in sugars like
glucose.[3] This was instrumental in advancing the understanding of carbohydrate chemistry in
the early 20th century.

Physicochemical Properties

5-Hydroxypentanal is a colorless, viscous oil at room temperature.[2] Its bifunctional nature
dictates its chemical reactivity and physical properties.

Property Value

CAS Number 4221-03-8

Molecular Formula CsH1002

Molecular Weight 102.13 g/mol [4]

Boiling Point 62-66 °C at 9-10 mmHg[2]
Density 1.055 g/mL at 25 °C

Synthesis Methods

Several synthetic routes to 5-Hydroxypentanal have been developed, with the acid-catalyzed
hydration of 2,3-dihydropyran being the most well-documented and widely used method. Other
notable methods include synthesis from biomass-derived precursors like tetrahydrofurfuryl
alcohol and through reductive amination pathways.

Acid-Catalyzed Hydration of 2,3-Dihydropyran

This is the classical and most common method for preparing 5-Hydroxypentanal. The reaction
involves the acid-catalyzed opening of the vinyl ether in 2,3-dihydropyran by water to form the
target hydroxyaldehyde.

Experimental Protocol (Adapted from Organic Syntheses)[2]

o Materials:
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[e]

2,3-Dihydropyran (100 g)

o

Concentrated Hydrochloric Acid (25 mL)

[¢]

Water (300 mL)

[¢]

20% Sodium Hydroxide solution

[e]

Phenolphthalein indicator

o

Diethyl ether

e Procedure:

o In a 1-liter three-necked flask equipped with a mechanical stirrer, combine 300 mL of water
and 25 mL of concentrated hydrochloric acid.

o To the stirred acidic solution, add 100 g of 2,3-dihydropyran.

o Continue stirring until the solution becomes homogeneous (approximately 5-10 minutes)
and then for an additional 20 minutes. Note that the reaction is exothermic.

o Add a few drops of phenolphthalein indicator to the mixture.

o Neutralize the acid by adding 20% sodium hydroxide solution until a faint pink color
persists.

o Transfer the solution to a continuous liquid-liquid extractor and extract with diethyl ether for
approximately 16 hours.

o Dry the ether extract over anhydrous sodium sulfate and filter.
o Remove the ether by distillation under reduced pressure.

o Distill the residue under reduced pressure (approximately 10 mmHg). The product, 5-
Hydroxypentanal, will distill as a clear, colorless, viscous oil at 62-66 °C.

e Yield: 90-95 g (74-79%)[2]
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Synthesis workflow of 5-Hydroxypentanal from 2,3-dihydropyran.

Synthesis from Tetrahydrofurfuryl Alcohol

5-Hydroxypentanal can also be synthesized from tetrahydrofurfuryl alcohol, a renewable
resource derived from biomass. This process typically involves a dehydration step to form 2,3-
dihydropyran, which is then hydrated as described above.[5] A direct ring-opening of
tetrahydrofurfuryl alcohol to 5-hydroxypentanal is also an area of active research, often
employing heterogeneous catalysts.[6]

Reductive Amination

While not a direct synthesis of 5-Hydroxypentanal itself, reductive amination is a key reaction
of this compound and can be part of a synthetic pathway starting from other precursors. For
instance, biomass-derived precursors can be converted to 5-hydroxypentanal, which can then
undergo reductive amination to produce valuable amino alcohols.[1] High yields of up to 93%
have been reported for such processes.[1]

Quantitative Data Summary for Synthesis Methods
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Chemical Reactions and Tautomerism

Key Reactions

5-Hydroxypentanal undergoes reactions characteristic of both alcohols and aldehydes.

o Oxidation: The aldehyde group can be oxidized to a carboxylic acid, forming 5-

hydroxypentanoic acid.

e Reduction: The aldehyde group can be reduced to a primary alcohol, yielding 1,5-

pentanediol.

o Condensation Reactions: The aldehyde functionality readily reacts with amines to form

imines or with alcohols to form acetals.[1]

Ring-Chain Tautomerism

A crucial aspect of 5-Hydroxypentanal's chemistry is its existence in a dynamic equilibrium

between the open-chain aldehyde form and a cyclic hemiacetal form, 2-
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hydroxytetrahydropyran. This intramolecular cyclization is analogous to the formation of

pyranose rings in hexose sugars.[3]

In a 75% aqueous dioxane solution, it has been shown that 5-Hydroxypentanal exists
predominantly as the cyclic hemiacetal, with only about 6.1% remaining as the free aldehyde.
[3] This equilibrium is influenced by the solvent and temperature.

Open-Chain Form (Aldehyde)

HO-(CHz)s-CHO

quilibrium

Cyclic Form |(Hemiacetal)

2-Hydroxytetrahydropyran

Click to download full resolution via product page
Ring-chain tautomerism of 5-Hydroxypentanal.

Biological Relevance

Currently, there is limited direct evidence of 5-Hydroxypentanal being a key signaling
molecule in major metabolic pathways. Its significance in a biological context is primarily as a
metabolite in certain specific pathways. For example, it is a known metabolite of N-
nitrosopiperidine, a carcinogenic compound.[1] The study of its formation and further reactions
in such metabolic processes is relevant to toxicology and drug metabolism research.

Given its structural similarity to intermediates in carbohydrate metabolism, it remains a valuable
tool for researchers studying enzyme kinetics and the mechanisms of carbohydrate-modifying
enzymes. Its potential derivation from biomass also positions it as a key platform chemical in
the development of sustainable routes to pharmaceuticals and other high-value chemicals.

Conclusion
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5-Hydroxypentanal, since its initial synthesis, has proven to be a molecule of considerable
interest in organic chemistry. Its role in elucidating the principles of ring-chain tautomerism has
been fundamental to our understanding of carbohydrate chemistry. The well-established
synthetic protocol from 2,3-dihydropyran, coupled with emerging routes from renewable
resources, ensures its continued relevance. For researchers and professionals in drug
development and chemical synthesis, 5-Hydroxypentanal offers a versatile platform for the
construction of more complex molecules and serves as a valuable model system for studying
the interplay of different functional groups. A thorough understanding of its synthesis, reactivity,
and physicochemical properties is therefore essential for leveraging its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1214607?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

